Cas no 309254-39-5 (Benzene, 1-bromo-2-[(4-chlorophenoxy)methyl]-)

Benzene, 1-bromo-2-[(4-chlorophenoxy)methyl]- is a halogenated aromatic compound featuring both bromo and chlorophenoxy functional groups. This structure imparts reactivity suitable for use as an intermediate in organic synthesis, particularly in the preparation of agrochemicals and pharmaceuticals. The presence of the bromine atom enhances its utility in cross-coupling reactions, such as Suzuki or Heck couplings, while the chlorophenoxy moiety contributes to its potential as a precursor for bioactive molecules. Its well-defined molecular architecture ensures consistent performance in synthetic applications. The compound is typically handled under controlled conditions due to its halogenated nature, requiring standard safety precautions for aromatic bromides.
Benzene, 1-bromo-2-[(4-chlorophenoxy)methyl]- structure
309254-39-5 structure
Product Name:Benzene, 1-bromo-2-[(4-chlorophenoxy)methyl]-
CAS No:309254-39-5
MF:C13H10BrClO
MW:297.574902057648
MDL:MFCD07782528
CID:3935155
Update Time:2025-05-20

Benzene, 1-bromo-2-[(4-chlorophenoxy)methyl]- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 1-bromo-2-[(4-chlorophenoxy)methyl]-
    • MDL: MFCD07782528
    • Inchi: 1S/C13H10BrClO/c14-13-4-2-1-3-10(13)9-16-12-7-5-11(15)6-8-12/h1-8H,9H2
    • InChI Key: YFTSYQFTFINZDN-UHFFFAOYSA-N
    • SMILES: C1(Br)=CC=CC=C1COC1=CC=C(Cl)C=C1

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3

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Additional information on Benzene, 1-bromo-2-[(4-chlorophenoxy)methyl]-

Benzene, 1-bromo-2-[(4-chlorophenoxy)methyl]- (CAS No. 309254-39-5): An Overview of Its Properties and Applications

Benzene, 1-bromo-2-[(4-chlorophenoxy)methyl]- (CAS No. 309254-39-5) is a complex organic compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound is characterized by its unique structural features, which include a bromine atom and a chlorophenyl ether moiety attached to a benzene ring. These functionalities endow the compound with a range of chemical and physical properties that make it a valuable intermediate in various synthetic pathways.

The molecular formula of Benzene, 1-bromo-2-[(4-chlorophenoxy)methyl]- is C13H10BrClO, and its molecular weight is approximately 281.67 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, including bromination, etherification, and substitution reactions. The synthetic route often involves the use of robust catalysts and controlled reaction conditions to ensure high yields and purity.

In the realm of medicinal chemistry, Benzene, 1-bromo-2-[(4-chlorophenoxy)methyl]- has been explored as a potential intermediate for the synthesis of bioactive compounds. Recent studies have highlighted its utility in the development of novel pharmaceutical agents targeting various diseases. For instance, researchers at the University of California have reported the use of this compound as a key intermediate in the synthesis of anti-cancer drugs. The bromine and chlorophenyl ether functionalities provide valuable handles for further functionalization, enabling the creation of diverse derivatives with tailored biological activities.

The physical properties of Benzene, 1-bromo-2-[(4-chlorophenoxy)methyl]- are also noteworthy. It is a colorless to pale yellow liquid with a characteristic aromatic odor. The compound exhibits good solubility in common organic solvents such as dichloromethane, acetone, and dimethyl sulfoxide (DMSO). These solubility characteristics make it amenable to various synthetic transformations and analytical techniques.

In terms of its chemical reactivity, Benzene, 1-bromo-2-[(4-chlorophenoxy)methyl]- can undergo a variety of reactions due to the presence of the bromine and chlorophenyl ether groups. For example, the bromine atom can be readily displaced by nucleophiles in substitution reactions, making it an excellent leaving group. Additionally, the chlorophenyl ether moiety can participate in coupling reactions with other aromatic or heteroaromatic compounds, leading to the formation of complex molecular architectures.

The environmental impact and safety considerations of Benzene, 1-bromo-2-[(4-chlorophenoxy)methyl]- are important aspects that have been studied by researchers. While the compound is generally considered stable under normal laboratory conditions, it should be handled with care to avoid exposure to skin or inhalation. Proper storage conditions, such as keeping it in tightly sealed containers away from heat and light sources, are recommended to maintain its stability and purity.

In conclusion, Benzene, 1-bromo-2-[(4-chlorophenoxy)methyl]- (CAS No. 309254-39-5) is a versatile organic compound with significant potential in various scientific and industrial applications. Its unique structural features and chemical properties make it an important intermediate in synthetic chemistry and a valuable tool for the development of new pharmaceuticals and materials. Ongoing research continues to uncover new uses and applications for this compound, further solidifying its importance in the field.

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